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Compound of Interest

Compound Name: 2-Chloroacetic acid;pyridine

CAS No.: 933-24-4

Cat. No.: B14743779

Get Quote

Executive Summary
The reaction between 2-chloroacetic acid and pyridine yields 1-(carboxymethyl)pyridinium

chloride (CAS: 6266-23-5), often referred to as pyridine betaine hydrochloride.[1] This

compound represents a class of quaternary ammonium salts that exhibit significant potential in

drug development as solubilizing agents, ionic liquid precursors, and zwitterionic intermediates.

[2]

Understanding its solubility profile is critical for formulation scientists, as the compound’s

behavior shifts dramatically based on solvent polarity and pH.[1] This guide details the

physicochemical drivers of its solubility, provides a validated synthesis protocol, and outlines

standardized testing methodologies.

Chemical Identity & Synthesis Mechanism[2][3]
Reaction Mechanism
The formation of 1-(carboxymethyl)pyridinium chloride proceeds via an SN2 nucleophilic

substitution.[1][2] The lone pair of electrons on the pyridine nitrogen attacks the
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-carbon of 2-chloroacetic acid, displacing the chloride ion.[1][2]

Key Mechanistic Insight: The reaction is favored in polar protic solvents (like methanol or

ethanol) which stabilize the transition state but do not solvate the nucleophile (pyridine) so

strongly as to deactivate it.[1]

Reaction Scheme Visualization
The following diagram illustrates the one-step synthesis pathway.

Figure 1: S_N2 Synthesis Pathway of Pyridine Betaine Hydrochloride
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Physicochemical Properties[1][2][4]
Molecular Formula: C

H

ClNO

[1][2][3][4]

Molecular Weight: 173.60 g/mol [1][2]

Melting Point: 185–189 °C (decomposition)[1][2][3][4][5]

pKa Behavior: The compound is amphoteric.[1][2]

Carboxyl group (–COOH): pKa
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2–3.[1]

Pyridinium Nitrogen: Permanently charged (quaternary).[1]

Implication: At physiological pH (7.4), the molecule exists primarily as a zwitterion

(betaine), with a deprotonated carboxylate (–COO

) and cationic pyridine ring.[1]

Solubility Profile
The solubility of 1-(carboxymethyl)pyridinium chloride is dictated by its ionic nature and the

capacity for hydrogen bonding.[1]

Solvent Compatibility Table[1]
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Solvent Class Specific Solvent Solubility Rating
Mechanistic
Explanation

Polar Protic Water High (>100 mg/mL)

Strong ion-dipole

interactions; hydration

of the chloride anion

and carboxyl group.[1]

[2]

Polar Protic Methanol High

Solvates the ionic pair

effectively; often used

as the reaction

solvent.[2]

Polar Protic Ethanol Moderate

Solubility decreases

as alkyl chain length

increases; used for

recrystallization.[1][2]

Polar Aprotic DMSO High

High dielectric

constant disrupts the

crystal lattice;

standard solvent for

NMR analysis.[1][2]

Polar Aprotic Acetone Low

Insufficient polarity to

overcome the lattice

energy of the salt.[2]

Non-Polar Diethyl Ether Insoluble

Lack of dipole

moment prevents

solvation of the ionic

species.[2] Used to

precipitate the

product.[1][2][6]

Non-Polar Hexane/Heptane Insoluble

Completely immiscible

with the ionic salt.[1]

[2]
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pH-Dependent Solubility[1][2]
Acidic pH (< 2): The carboxyl group remains protonated (–COOH).[1] The molecule behaves

as a cationic salt.[1][2][7] Solubility is highest in acidic aqueous media.[1][2]

Neutral/Basic pH (> 4): The carboxyl group deprotonates to –COO

.[1] The molecule becomes a zwitterion.[1][2] While still water-soluble, its partition coefficient
(LogP) shifts, potentially altering bioavailability in drug formulations.[1][2]

Experimental Methodologies
Validated Synthesis Protocol
This protocol ensures high purity by leveraging the differential solubility in ethanol/ether.[1][2]

Materials: Pyridine (Dry), 2-Chloroacetic acid, Methanol, Diethyl ether.[1][2]

Preparation: Dissolve 0.1 mol of 2-chloroacetic acid in 15 mL of methanol in a round-bottom

flask.

Addition: Add 0.1 mol of pyridine dropwise with stirring. The reaction is exothermic.[1][2]

Reflux: Heat the mixture to reflux (approx. 60–65 °C) for 2–4 hours to ensure completion.

Crystallization: Cool the solution to room temperature. If precipitation does not occur, add

diethyl ether dropwise to reduce solvent polarity and force the salt out of solution.

Purification: Filter the white crystalline solid. Wash with cold ethanol/ether (1:1 mixture) to

remove unreacted pyridine.[1]

Drying: Dry under vacuum at 40 °C.

Solubility Determination Workflow (Shake-Flask Method)
For precise solubility data in novel formulations, follow this self-validating workflow.
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Figure 2: Standardized Solubility Testing Workflow
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Protocol Validation Steps:

Time-Course Check: Measure solubility at 24h and 48h. If values differ by >5%, equilibrium

has not been reached.[1][2]

pH Monitoring: Measure the pH of the saturated solution, as the compound itself is acidic

(HCl salt).

Applications in Drug Development[10][11]
Prodrug Moieties
The carboxymethyl pyridinium moiety is used to modify drugs with poor aqueous solubility.[1]

By esterifying a drug's hydroxyl group with 1-(carboxymethyl)pyridinium, researchers can

create a cationic prodrug.[1][2]
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Mechanism: The positive charge vastly increases water solubility.[1][2]

Activation: Plasma esterases cleave the ester bond in vivo, releasing the active parent drug

and the non-toxic betaine byproduct.

Ionic Liquids (ILs)
As a quaternary ammonium salt, this compound serves as a precursor for "Green" Ionic

Liquids.[1] By exchanging the chloride anion for a larger anion (e.g., TFSI or BF

), the melting point can be lowered below 100 °C, creating a solvent that can solubilize complex
biomolecules (like cellulose or peptides) that are insoluble in water or traditional organic
solvents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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